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Compound of Interest

Compound Name: m-PEG6-Ms

Cat. No.: B1676794 Get Quote

This technical guide provides a comprehensive overview of the chemical properties,

applications, and handling of methoxy-polyethylene glycol (6)-mesylate (m-PEG6-Ms). This

information is intended for researchers, scientists, and professionals in the field of drug

development and bioconjugation.

Core Chemical Properties
m-PEG6-Ms is a monodisperse polyethylene glycol (PEG) derivative containing a methoxy

end-group and a terminal mesylate group. The mesylate is an excellent leaving group, making

this compound a valuable reagent for PEGylation, the process of covalently attaching PEG

chains to molecules. This modification can enhance the solubility, stability, and pharmacokinetic

properties of therapeutic agents.

General Properties
The general chemical and physical properties of m-PEG6-Ms are summarized in the table

below.
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Property Value Source

CAS Number 130955-38-3 [1]

Appearance Solid powder [1]

Purity >97% [1]

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical.

[1]

Storage Condition

Dry, dark, and at 0 - 4 °C for

short term (days to weeks) or

-20 °C for long term (months to

years).

[1]

Shelf Life >3 years if stored properly.

Molecular and Analytical Data
The following table details the molecular and analytical characteristics of m-PEG6-Ms.

Property Value Source

Chemical Formula C12H26O8S

Molecular Weight 330.39 g/mol

Exact Mass 330.1348

IUPAC Name

2,5,8,11,14-

pentaoxahexadecan-16-yl

methanesulfonate

Synonyms m-PEG6-Mesylate

InChI Key
GIZXGFFADYUCPD-

UHFFFAOYSA-N

SMILES Code
CS(OCCOCCOCCOCCOCCO

C)(=O)=O
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Solubility and Formulation
Proper dissolution of m-PEG6-Ms is crucial for its effective use in experimental settings.

Solvent Solubility Source

DMSO Soluble

Stock Solution Storage: Stock solutions should be stored at -20°C for short-term use (months)

and can be stable for longer periods if stored properly. It is advisable to aliquot the stock

solution to avoid repeated freeze-thaw cycles.

Applications in Research and Drug Development
m-PEG6-Ms is a versatile PEG linker primarily utilized in bioconjugation and drug delivery

research. Its properties make it suitable for a range of applications:

Antibody-Drug Conjugates (ADCs): PEG linkers like m-PEG6-Ms can be used in the

development of ADCs to connect a cytotoxic drug to an antibody. The PEG spacer can

improve the solubility and stability of the conjugate.

PROTACs: This compound can be used as a linker in the synthesis of Proteolysis Targeting

Chimeras (PROTACs). PROTACs are bifunctional molecules that induce the degradation of

target proteins.

PEGylation: The primary application is the PEGylation of proteins, peptides, and other

molecules to enhance their therapeutic properties.

Experimental Protocols and Methodologies
While specific, detailed proprietary synthesis and purification protocols are not publicly

available, a general workflow for the use of m-PEG6-Ms in a bioconjugation reaction can be

described. The reactivity of the mesylate group is exploited in nucleophilic substitution

reactions with functional groups on biomolecules.

General Protocol for PEGylation of a Protein
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This protocol outlines a general procedure for conjugating m-PEG6-Ms to a protein containing

accessible amine groups (e.g., lysine residues).

Materials:

Protein of interest in a suitable buffer (e.g., PBS, pH 7.4-8.5)

m-PEG6-Ms

Anhydrous DMSO

Reaction buffer (e.g., 100 mM sodium bicarbonate, pH 8.5)

Quenching reagent (e.g., 1 M Tris-HCl, pH 8.0)

Purification system (e.g., size-exclusion chromatography or dialysis)

Procedure:

Protein Preparation: Dissolve the protein in the reaction buffer to a final concentration of 1-10

mg/mL.

m-PEG6-Ms Stock Solution: Prepare a stock solution of m-PEG6-Ms in anhydrous DMSO

(e.g., 100 mM).

Reaction: Add a molar excess of the m-PEG6-Ms stock solution to the protein solution. The

exact molar ratio will need to be optimized for the specific protein and desired degree of

PEGylation.

Incubation: Incubate the reaction mixture at room temperature or 4°C with gentle stirring for

a period ranging from 1 to 24 hours. The reaction progress can be monitored by techniques

like SDS-PAGE or mass spectrometry.

Quenching: Add a quenching reagent, such as Tris-HCl, to consume any unreacted m-
PEG6-Ms.

Purification: Remove unreacted PEG reagent and byproducts by size-exclusion

chromatography or dialysis against a suitable buffer.
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Analysis: Characterize the resulting PEGylated protein using methods such as SDS-PAGE to

observe the increase in molecular weight, and mass spectrometry to confirm the degree of

PEGylation.

Visualizations
Chemical Structure of m-PEG6-Ms

Chemical Structure of m-PEG6-Ms
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Caption: Chemical structure of m-PEG6-Ms.

Experimental Workflow for Protein PEGylation
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General Workflow for Protein PEGylation with m-PEG6-Ms
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Caption: A generalized experimental workflow for the PEGylation of a protein using m-PEG6-
Ms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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